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Compound Name: Demethylsonchifolin

Cat. No.: B13392293

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the putative biological activity of Demethylsonchifolin
based on its chemical structure and the known activities of structurally related compounds

isolated from the same source. To date, there is no direct experimental evidence for the

biological activity of Demethylsonchifolin in publicly available scientific literature. All

information presented herein should be considered theoretical and for research guidance

purposes only.

Introduction
Demethylsonchifolin is a sesquiterpene lactone, a class of naturally occurring compounds

known for their diverse and potent biological activities. Its chemical name is

(3aR,4R,6E,10Z,11aR)-10-Methyl-4-{[(2Z)-2-methyl-2-butenoyl]oxy}-3-methylene-2-oxo-

2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-6-carboxylic acid[1]. This compound is found in

Smallanthus sonchifolius, commonly known as yacon, a plant native to the Andes[2][3][4]. The

leaves of S. sonchifolius are a rich source of various sesquiterpene lactones, including

sonchifolin, uvedalin, enhydrin, and fluctuanin[2]. Due to the shared chemical scaffold and
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origin, it is plausible that Demethylsonchifolin possesses biological activities similar to these

related compounds. This guide will explore the potential biological activities of

Demethylsonchifolin by examining the established activities of its analogs from S.

sonchifolius.

Chemical Structure and Properties
Property Value

CAS Number 956384-55-7

Molecular Formula C20H24O6

Molecular Weight 360.401 g/mol

Density 1.2±0.1 g/cm3

Boiling Point 563.2±50.0 °C at 760 mmHg

Flash Point 198.0±23.6 °C

Putative Biological Activities Based on Structural
Analogs
The primary putative activities of Demethylsonchifolin are inferred from other melampolide-

type sesquiterpene lactones isolated from Smallanthus sonchifolius. These activities include

antimicrobial, antifungal, anti-inflammatory, and anti-diabetic effects.

Antimicrobial and Antifungal Activity
Several sesquiterpene lactones from yacon leaves have demonstrated antimicrobial and

antifungal properties. It is therefore hypothesized that Demethylsonchifolin may exhibit similar

activities.

Table 1: Antimicrobial and Antifungal Activity of Sesquiterpene Lactones from Smallanthus

sonchifolius
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Compound Organism Activity Metric Result Reference

8β-

methacryloyloxy

melampolid-14-

oic acid methyl

ester

Bacillus subtilis Potent Activity Not Quantified

8β-

methacryloyloxy

melampolid-14-

oic acid methyl

ester

Pyricularia

oryzae
Potent Activity Not Quantified

8β-

tigloyloxymelamp

olid-14-oic acid

methyl ester

Bacillus subtilis Lower Activity Not Quantified

Fluctuanin Bacillus subtilis

Strongest

Antibacterial

Activity

Not Quantified

Sonchifolin
Pyricularia

oryzae

High

Antimicrobial

Activity

Not Quantified

Anti-inflammatory Activity
The anti-inflammatory activity of yacon leaf extracts is attributed to their high concentration of

sesquiterpene lactones. This suggests a potential anti-inflammatory role for

Demethylsonchifolin.

Anti-diabetic Activity
Yacon leaf extracts have been traditionally used to treat diabetes. Modern research has shown

that the sesquiterpene lactones enhydrin and uvedalin from yacon leaves inhibit the dipeptidyl

peptidase 4 (DPP-4) enzyme, a known target for anti-diabetic drugs.
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Table 2: DPP-4 Inhibition by Sesquiterpene Lactones from Smallanthus sonchifolius

Compound Activity Metric Result Reference

Enhydrin DPP-4 Inhibition Not Quantified

Uvedalin DPP-4 Inhibition Not Quantified

Experimental Protocols
The following are detailed methodologies for key experiments that could be adapted to

evaluate the putative biological activities of Demethylsonchifolin.

Antimicrobial Susceptibility Testing (Broth Microdilution
Assay)
This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC)

of a compound against a specific bacterium.
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Preparation

Assay

Analysis

Prepare bacterial inoculum
(e.g., Bacillus subtilis)

Add bacterial inoculum
to each well

Prepare serial dilutions
of Demethylsonchifolin

Add Demethylsonchifolin dilutions
to respective wells

Prepare 96-well microplate

Incubate at 37°C
for 18-24 hours

Measure optical density (OD)
at 600 nm

Determine MIC
(lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for Antimicrobial Susceptibility Testing.

DPP-4 Inhibition Assay
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This fluorometric assay is used to determine the inhibitory activity of a compound on the DPP-4

enzyme.

Assay Setup

Enzymatic Reaction

Detection & Analysis

Prepare assay buffer

Add enzyme and Demethylsonchifolin
to microplate wells

Prepare DPP-4 enzyme solution Prepare substrate solution
(e.g., Gly-Pro-AMC)

Initiate reaction by adding substrate

Prepare Demethylsonchifolin dilutions

Pre-incubate

Incubate at 37°C

Measure fluorescence intensity
(Ex/Em = 360/460 nm)

Calculate percent inhibition
and IC50 value
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Click to download full resolution via product page

Caption: Workflow for DPP-4 Inhibition Assay.

Potential Signaling Pathways
Based on the known activities of other sesquiterpene lactones, Demethylsonchifolin could

potentially modulate key inflammatory and metabolic signaling pathways.

Putative Anti-inflammatory Signaling Pathway
Many sesquiterpene lactones exert their anti-inflammatory effects by inhibiting the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Inflammatory Stimulus Inhibition

Cytoplasm

Nucleus

e.g., LPS, TNF-α

IKK Complex

Demethylsonchifolin
(Putative)

inhibits

IκBα

phosphorylates
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Caption: Putative Inhibition of the NF-κB Signaling Pathway.
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Conclusion and Future Directions
While there is currently no direct evidence, the chemical similarity of Demethylsonchifolin to

other bioactive sesquiterpene lactones from Smallanthus sonchifolius strongly suggests its

potential as an antimicrobial, anti-inflammatory, and anti-diabetic agent. Further research is

warranted to isolate or synthesize Demethylsonchifolin and experimentally validate these

putative activities. The experimental protocols and potential mechanisms of action outlined in

this guide provide a foundational framework for such investigations. Successful validation could

position Demethylsonchifolin as a promising lead compound for the development of novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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